Cas no 102872-42-4 (Phenol,2-ethoxy-3-methoxy-5-nitro-)
102872-42-4 structure
Product Name:Phenol,2-ethoxy-3-methoxy-5-nitro-
CAS No:102872-42-4
MF:C9H11NO5
MW:213.187342882156
CID:125322
PubChem ID:71434495
Update Time:2025-04-18
Phenol,2-ethoxy-3-methoxy-5-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Phenol,2-ethoxy-3-methoxy-5-nitro-
- Phenol, 2-ethoxy-3-methoxy-5-nitro- (6CI)
- DTXSID201302287
- 2-Ethoxy-3-methoxy-5-nitrophenol
- 102872-42-4
-
- Inchi: 1S/C9H11NO5/c1-3-15-9-7(11)4-6(10(12)13)5-8(9)14-2/h4-5,11H,3H2,1-2H3
- InChI Key: WWAYARAEGBRHDW-UHFFFAOYSA-N
- SMILES: O(CC)C1C(=CC(=CC=1OC)[N+](=O)[O-])O
Computed Properties
- Exact Mass: 213.063722g/mol
- Monoisotopic Mass: 213.063722g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 213.19g/mol
- XLogP3: 1.7
- Topological Polar Surface Area: 84.5Ų
Phenol,2-ethoxy-3-methoxy-5-nitro- Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
102872-42-4 (Phenol,2-ethoxy-3-methoxy-5-nitro-) Related Products
- 100-29-8(1-Ethoxy-4-nitrobenzene)
- 60835-69-0(4-Nitrobenzo-15-crown-5)
- 40130-25-4(Phenol,2-ethoxy-4-nitro-)
- 53408-96-1(4-Nitrobenzo-18-crown-6)
- 16365-26-7(Ethanol,2-(3-nitrophenoxy)-)
- 16498-20-7(6-nitro-2,3-dihydro-1,4-benzodioxine)
- 621-52-3(3-Nitrophenetole)
- 4992-63-6(3,4-Diethoxynitrobenzene)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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